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Frequently Asked Questions

What is the solubility of SAR-020106? SAR-020106 has limited solubility in water and ethanol but

is soluble in DMSO at concentrations suitable for creating stock solutions [1] [2].

What is the maximum concentration for a DMSO stock solution? Suppliers provide data indicating

that you can prepare a 10 mM stock solution by dissolving approximately 3.83 mg of SAR-020106 in

1 mL of DMSO [2]. Higher concentration stock solutions (e.g., 20 mg/mL or 52.2 mM) have also been

reported [1].

How do I formulate SAR-020106 for in vivo studies? Due to its low aqueous solubility, SAR-

020106 requires special formulations for animal studies. Several proven formulations are listed below

[1].

Solubility Data & Stock Preparation

The table below summarizes key physicochemical and solubility data for SAR-020106 to help with your

experimental planning.
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Property Value / Description

Molecular Weight 382.85 g/mol [1] [2]

CAS Number 1184843-57-9 [1] [2]

Solubility in DMSO ~20 mg/mL (52.2 mM) [1]

Solubility in Water <1 mg/mL [1]

Solubility in Ethanol <1 mg/mL [1]

Standard Stock Solution 10 mM in DMSO (3.83 mg/mL) [2]

In Vivo Formulation Protocols

For in vivo experiments, it is critical to use formulations that maintain the compound in solution and are

well-tolerated by animals. The following table lists several formulations successfully used in preclinical

research [1].

Formulation Name Composition (by volume) Reported Use

Injection
Formulation 1

DMSO : Tween 80 : Saline = 10 : 5 : 85 IP/IV/IM/SC injection
[1]

Injection
Formulation 2

DMSO : PEG300 : Tween 80 : Saline = 10 : 40 : 5 :
45

Injection [1]

Injection
Formulation 3

DMSO : Corn oil = 10 : 90 Injection [1]

Injection
Formulation 4

DMSO : 20% SBE-β-CD in saline = 10 : 90 Injection [1]

Oral Formulation 1 Suspend in 0.5% CMC Na (carboxymethylcellulose
sodium)

Oral administration [1]
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Example Preparation for Injection Formulation 3: If you need to prepare 1 mL of a 2.5 mg/mL working

solution for injection, you would take 100 μL of a 25 mg/mL DMSO stock solution and add it to 900 μL of

corn oil. Then, mix well until a clear solution or uniform suspension is achieved [1].

Experimental Workflow from Research

The following workflow is derived from a published study using SAR-020106 in glioblastoma research,

which may serve as a useful reference [3] [4]:

Prepare SAR-020106 Stock

Reconstitute in DMSO
(20 mM stock solution)

Dilute in Cell Culture Medium
(Working concentration: 0.1-1 µM)

Combine with DNA-Damaging Agents
(e.g., Irradiation, Temozolomide, Decitabine)

Treat Cells (e.g., 23 hours)

Analyze Outcomes:
- Apoptosis (Annexin V)
- Cell Cycle (PI staining)
- DNA Damage (γH2A.X)
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Stock Solution: The study prepared a 20 mM stock solution in DMSO, stored at -80°C [3].

Working Concentration: Cells were treated with SAR-020106 at concentrations ranging from 0.1 to
1 μM [3].

Combination Treatment: SAR-020106 was used alongside DNA-damaging agents like irradiation
(IR), temozolomide (TMZ), and decitabine to achieve a synergistic effect [3] [4].

Troubleshooting Common Issues

Precipitation in Aqueous Solutions: If the compound precipitates upon dilution into cell culture
medium or buffer, consider using one of the recommended injection formulations that include

solubilizing agents like Tween 80, PEG300, or SBE-β-CD [1].
In Vivo Toxicity or Poor Tolerance: If you observe adverse effects in animals, it could be related to

the formulation. Switching to a different vehicle (e.g., from a DMSO/corn oil mix to a cyclodextrin-
based solution) may improve tolerability [1].

Lack of Biological Effect: Verify the activity of your stock solution by including a positive control in
your experiment. A known effective positive control is the abrogation of an etoposide-induced G2

arrest in HT29 cells [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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